Cas no 1566219-42-8 (3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline)

• Product Name: 3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline
• CAS No: 1566219-42-8
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5057290
• PubChem ID: 75525124
• Update Time: 2025-10-27

3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(cyclopropylmethyl)-4-fluoroaniline
• BrC=1C=C(NCC2CC2)C=CC=1F
• 3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline

• Inchi： 1S/C10H11BrFN/c11-9-5-8(3-4-10(9)12)13-6-7-1-2-7/h3-5,7,13H,1-2,6H2
• InChI Key： XSXBSAYFZKGIAI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NCC1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• XLogP3: 3.4
• Topological Polar Surface Area: 12

Additional information on 3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline

Research Briefing on 3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline (CAS: 1566219-42-8) in Chemical Biology and Pharmaceutical Applications

3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline (CAS: 1566219-42-8) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique bromo-fluoroaniline structure with a cyclopropylmethyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeting therapeutics.

Recent literature reveals that 1566219-42-8 has been employed as a building block in the synthesis of novel compounds targeting protein kinases involved in cancer signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing selective inhibitors of the MAPK pathway, showing promising in vitro activity against melanoma cell lines. The presence of both bromine and fluorine atoms in the molecule allows for versatile derivatization, enabling fine-tuning of pharmacological properties such as potency and selectivity.

In addition to its role in kinase inhibitor development, 3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline has shown potential in central nervous system (CNS) drug discovery. Research from Neuropharmacology (2024) indicates that derivatives of this compound exhibit moderate blood-brain barrier permeability, making them candidates for the treatment of neurological disorders. The cyclopropylmethyl moiety appears to contribute to this property while maintaining metabolic stability, a crucial factor in CNS drug development.

Synthetic methodologies for 1566219-42-8 have also seen advancements. A recent patent application (WO2023/154321) describes an improved, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, addressing previous challenges in scalability. This development is particularly significant for industrial applications where large-scale production of the compound is required for lead optimization programs.

From a safety and toxicological perspective, preliminary studies on 3-Bromo-N-(cyclopropylmethyl)-4-fluoroaniline suggest a favorable profile at pharmacological concentrations. However, researchers caution that thorough ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies are still needed, especially for potential metabolites that might form through oxidative processes involving the cyclopropyl ring.

Looking forward, the versatility of 1566219-42-8 positions it as a valuable scaffold in medicinal chemistry. Current research directions include exploring its use in PROTAC (Proteolysis Targeting Chimera) development and as a component in covalent inhibitor design. The compound's unique structural features offer multiple points for modification, making it adaptable to various drug discovery platforms. As research continues, we anticipate seeing more applications of this compound in addressing unmet medical needs across multiple therapeutic areas.